BE“GHE Foundational & Exploratory

Check Availability & Pricing

Cyclopentylsilane: A Technical Guide to its CAS
Number and Safety Profile

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B15369427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cyclopentylsilane (CAS No. 80249-74-7) is an organohydrosilane compound of interest in
various chemical synthesis applications, including pharmaceutical development.[1][2] Its utility
as a chemical intermediate necessitates a thorough understanding of its physicochemical
properties and, critically, its safety profile to ensure safe handling and use in a laboratory
setting.[3] This technical guide provides a comprehensive overview of the essential safety
information for cyclopentylsilane, presented in a clear and accessible format for scientific

professionals.

Physicochemical and Safety Data Summary

The following tables summarize the key quantitative data available for cyclopentylsilane.

Table 1: Physicochemical Properties of Cyclopentylsilane
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Property Value Reference
CAS Number 80249-74-7 [1112114]
Molecular Formula C5H12Si [3]
Synonyms Trihydrosilylcyclopentane [3]

Physical State Liquid [3]

Table 2: GHS Safety Information for Cyclopentylsilane[3]

Category

Information

GHS Classification

Flammable Liquids, Category 2

Signal Word

Danger

Hazard Statement

H225: Highly flammable liquid and vapor

GHS Pictogram

&

Table 3: Handling and Precautionary Measures for Cyclopentylsilane[3]
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Precautionary Statement

P-Code Statement Text
Category
] Keep away from heat, open
Prevention P210 ]
flames, sparks. - No smoking.
P233 Keep container tightly closed.
Ground/bond container and
P240 o _
receiving equipment.
Use explosion-proof electrical
P241 ,
equipment.
P242 Use only non-sparking tools.
Take precautionary measures
pP243 _ o
against static discharge.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN (or hair): Take off
immediately all contaminated
Response P303+P361+P353 ] ) o
clothing. Rinse skin with
water/shower.
In case of fire: Use water spray
P370+P378 or fog, foam, carbon dioxide,
dry chemical to extinguish.
Store in a well-ventilated
Storage P403+P235
place. Keep cool.
Dispose of contents/container
Disposal P501 to licensed waste disposal

facility.

Toxicological Information
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Currently, specific quantitative toxicological data such as LD50 (Lethal Dose, 50%) and LC50
(Lethal Concentration, 50%) for cyclopentylsilane are not available in the public domain.
However, qualitative assessments indicate that the substance may cause irritation to the
respiratory tract, skin, and eyes.[3] In case of exposure, it is crucial to seek fresh air, wash the
affected skin area with soap and water, and for eye contact, rinse thoroughly with water for at
least 15 minutes.[3] Always seek medical attention if symptoms persist.

Experimental Protocols and Workflows

Given the nature of cyclopentylsilane as a reactive chemical intermediate, adherence to strict
experimental protocols is paramount. Below are visualizations of key logical and experimental
workflows.

Safe Handling Workflow

The following diagram outlines the essential steps for the safe handling of cyclopentylsilane
in a laboratory setting.
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Click to download full resolution via product page

Caption: Logical workflow for the safe handling of cyclopentylsilane.

Representative Experimental Workflow: Hydrosilylation
of an Alkene

The hydrosilylation of alkenes is a common application for organohydrosilanes. The following
diagram illustrates a typical experimental workflow for such a reaction. While specific conditions
may vary, this serves as a general guideline.
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Caption: General experimental workflow for the hydrosilylation of an alkene.
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Conclusion

Cyclopentylsilane is a valuable reagent in chemical synthesis. Its highly flammable nature
demands strict adherence to safety protocols. This guide provides the essential safety
information, handling procedures, and a representative experimental workflow to assist
researchers, scientists, and drug development professionals in its safe and effective use. The
absence of comprehensive toxicological data underscores the need for careful handling and
the use of appropriate personal protective equipment to minimize any potential health risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15369427#cyclopentylsilane-cas-number-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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